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Compound of Interest

Compound Name: 1,6,7-Trihydroxyxanthone

Cat. No.: B568747 Get Quote

CAS Number: 25577-04-2

This technical guide offers a detailed overview of 1,6,7-Trihydroxyxanthone, a natural

compound with demonstrated anti-cancer properties. The information presented herein is

curated for researchers, scientists, and drug development professionals, focusing on the

compound's chemical properties, biological activity, and the underlying molecular mechanisms.

Chemical and Physical Properties
1,6,7-Trihydroxyxanthone, a member of the xanthone family of organic compounds, is

described as a yellow powder. While specific experimentally determined physical data such as

melting and boiling points were not available in the reviewed literature, a compilation of its

known and computationally derived properties is provided for reference.

Table 1: Chemical and Physical Properties of 1,6,7-Trihydroxyxanthone
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Property Value Source

CAS Number 25577-04-2 PubChem[1]

Molecular Formula C₁₃H₈O₅ PubChem[1]

Molecular Weight 244.20 g/mol PubChem[1]

Physical Description Yellow powder ChemFaces

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

ChemFaces

XLogP3 (Computed) 2.4 PubChem[1]

Topological Polar Surface Area

(Computed)
87 Å² PubChem[1]

Hydrogen Bond Donor Count

(Computed)
3 PubChem[1]

Hydrogen Bond Acceptor

Count (Computed)
5 PubChem[1]

Note on Spectral Data:Specific, experimentally verified spectral data (¹H-NMR, ¹³C-NMR, IR,

UV-Vis) for 1,6,7-Trihydroxyxanthone were not available in the searched literature. Data for

other isomers should not be used as a direct substitute.

Biological Activity and Molecular Mechanism of
Action
1,6,7-Trihydroxyxanthone, an active compound isolated from the plant Goodyera oblongifolia,

exhibits potent anti-cancer activity, notably against liver cancer cells. Its mechanism of action is

centered on the modulation of a key microRNA signaling pathway, which culminates in the

suppression of cancer cell proliferation and the induction of programmed cell death (apoptosis).

The biological effect of 1,6,7-Trihydroxyxanthone is initiated by the upregulation of microRNA-

218 (miR-218). This event directly targets and suppresses the expression of the oncogene

Bmi-1. Bmi-1 is a fundamental component of the Polycomb Repressive Complex 1 (PRC1) and
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plays a critical role in regulating the cell cycle and maintaining cancer stem cell characteristics.

The subsequent downregulation of Bmi-1 relieves its repressive effect on the tumor suppressor

proteins p16(Ink4a) and p14(ARF). The activation of these suppressors is a critical step that

leads to the inhibition of cell growth and triggers apoptosis in liver cancer cells.

1,6,7-Trihydroxyxanthone miR-218upregulates Bmi-1suppresses

p16(Ink4a)

p14(ARF)

Apoptosis &
Cell Growth Suppression

Click to download full resolution via product page

Caption: The signaling cascade of 1,6,7-Trihydroxyxanthone in liver cancer cells.

Experimental Protocols
The foundational research detailing the biological effects of 1,6,7-Trihydroxyxanthone is

attributed to the publication "MiR-218-targeting-Bmi-1 mediates the suppressive effect of 1,6,7-
trihydroxyxanthone on liver cancer cells" in the journal Apoptosis (2015). However, the full

text of this article, which would contain comprehensive experimental methods, was not

accessible through the conducted searches. Similarly, a detailed protocol for the isolation of

this compound from Goodyera oblongifolia could not be located.

Based on the available information, a generalized experimental workflow for investigating the

bioactivity of 1,6,7-Trihydroxyxanthone is proposed below. This logical diagram outlines the

typical sequence of experiments performed in such a study.
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In Vitro Experiments

Molecular Analysis

1. Cell Culture
(e.g., HepG2 liver cancer cells)

2. Treatment
(Varying concentrations of
1,6,7-Trihydroxyxanthone)

3a. Cell Proliferation Assay
(e.g., MTT assay)

3b. Apoptosis Assay
(e.g., Flow cytometry with

Annexin V/PI staining)
4. RNA Extraction 6. Protein Extraction

5. qRT-PCR
(To quantify miR-218 levels)

7. Western Blot
(To quantify Bmi-1, p16, p14 levels)

Click to download full resolution via product page

Caption: A generalized workflow for assessing the anti-cancer effects of 1,6,7-
Trihydroxyxanthone.

Disclaimer:This guide is intended for informational purposes for a scientific audience. The

absence of detailed experimental protocols and specific physical and spectral data is due to the

limitations of retrieving the full primary literature and characterization reports through the

conducted searches. For precise experimental design and data, consulting the original, peer-

reviewed research articles is essential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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